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Compound of Interest

Compound Name: 2,3-Dichlorobenzoic acid-13C

Cat. No.: B562101

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 2,3-Dichlorobenzoic acid-13C are paramount for both
personal safety and environmental protection. While this document pertains to the 13C labeled
variant, the safety protocols are analogous to those for the unlabeled compound, 2,3-
Dichlorobenzoic acid. This substance is classified as a hazardous chemical and must be
handled with appropriate care.

Hazard Identification and Classification:

2,3-Dichlorobenzoic acid is categorized as causing skin irritation (Category 2), serious eye
irritation (Category 2), and may cause respiratory irritation (Category 3).[1] It is harmful if
swallowed.

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the minimum required PPE for handling this compound.

Body Part

PPE Type

Specifications and
Rationale

Eyes / Face

Chemical Safety Goggles or
Face Shield

Must be worn to protect
against dust particles and
potential splashes.[3][4] For
tasks with a higher risk of
splashing, a face shield should

be worn in addition to goggles.

[5]

Hands

Chemical-Resistant Gloves

Wear compatible gloves, such
as nitrile or butyl rubber, to
prevent skin contact.[3][4][5]
Always inspect gloves for
integrity before use and wash
hands thoroughly after

removal.

Body

Protective Clothing / Lab Coat

A lab coat or other protective
suit is required to protect
against skin contact.[3][4]
Ensure clothing is clean and
removed before leaving the

work area.

Respiratory

NIOSH/MSHA Approved

Respirator

A respirator is necessary when
working with the powder form,
especially where dust may be
generated or ventilation is
inadequate.[3][4]

Handling and Storage

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_3_2_Chloropyrimidin_4_yl_benzoic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Chloro_2_4_formylphenyl_benzoic_acid_A_Comprehensive_Guide.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Safe_Disposal_of_3_2_Chloropyrimidin_4_yl_benzoic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Chloro_2_4_formylphenyl_benzoic_acid_A_Comprehensive_Guide.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Safe_Disposal_of_3_2_Chloropyrimidin_4_yl_benzoic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Chloro_2_4_formylphenyl_benzoic_acid_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_3_2_Chloropyrimidin_4_yl_benzoic_acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Chloro_2_4_formylphenyl_benzoic_acid_A_Comprehensive_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Engineering Controls:

¢ Ventilation: Always handle this chemical in a well-ventilated area.[3] Use a chemical fume
hood or other local exhaust ventilation where dust can be generated.

o Safety Stations: Ensure that eyewash stations and safety showers are close to the
workstation location.[1]

Safe Handling Practices:

e Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.

e Avoid Dust Formation: Plan procedures to minimize the formation of dust and aerosols.[6]

» Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete.[1]
Storage:

e Store in a cool, dry, and well-ventilated place.[6]

o Keep the container tightly closed.[1][6]

o Store locked up.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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Spill Size

Procedure

Small Spills

Evacuate and Ventilate: If safe to do so, ensure
the area is well-ventilated. Containment: Use
appropriate tools to carefully sweep up the solid
material and place it in a designated, labeled

waste container.[3][6]

Large Spills

Evacuate: Immediately evacuate the area. Alert:
Notify your institution's environmental health

and safety (EHS) office or emergency response
team.[3] Secure the Area: Prevent entry into the

spill zone.

First-Aid Measures

Immediate and appropriate first aid is essential in the event of an exposure.

Exposure Route

First-Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.[1][4]

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1][4] If skin irritation occurs,
get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[1][4] If eye irritation

persists, get medical advice/attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1][4]

Disposal Plan
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The disposal of 2,3-Dichlorobenzoic acid-13C must be conducted in accordance with all local,
regional, and national regulations.

Waste Collection:

o Place the waste chemical in a clearly labeled, sealed, and appropriate container.[3] It is best
to leave the chemical in its original container. Do not mix with other waste.

Disposal Method:

o The primary method for disposal is through a licensed professional waste disposal service.
[3] Do not dispose of this chemical down the drain or in regular trash.[3]

o Contact your institution's EHS office to arrange for the collection and disposal of the
chemical waste by a licensed contractor.[3]

Contaminated Materials:

e Any PPE or other materials contaminated during handling or spill clean-up should be placed
in a sealed container and disposed of as hazardous waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates the procedural workflow for the safe handling and disposal of
2,3-Dichlorobenzoic acid-13C.
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Safe Handling and Disposal Workflow for 2,3-Dichlorobenzoic acid-13C

1. Hazard Assessment & PPE Selection

i

2. Engineering Controls Verification
(Fume Hood, Eyewash Station)

;

3. Handling Protocol
(Weighing, Transferring)

! Spill Response Protocol

4. Post-Handling Decontamination /

5. Waste Segregation & Labeling

6. Secure Storage of Waste

7. Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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